7,12-Dihydro-5,7,12-triaza-indeno[1,2-a]fluorene

• Molecular Formula: C17H11N3
• Molecular Weight: 257.29 g/mol
• IUPAC Name: 9,12,20-triazapentacyclo[11.7.0.02,10.03,8.014,19]icosa-1(13),2(10),3,5,7,11,14,16,18-nonaene
• InChI: InChI=1S/C17H11N3/c1-3-7-12-10(5-1)15-14(19-12)9-18-16-11-6-2-4-8-13(11)20-17(15)16/h1-9,19-20H
• InChI Key: UFTKNTUWDMJOIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C4C(=NC=C3N2)C5=CC=CC=C5N4

Description

7,12-Dihydro-5,7,12-triaza-indeno[1,2-a]fluorene is a complex organic compound with a unique structure that includes multiple aromatic rings and nitrogen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,12-Dihydro-5,7,12-triaza-indeno[1,2-a]fluorene typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the synthesis might start with the formation of intermediate compounds through reactions involving pyrrole and pyridine derivatives, followed by cyclization to form the final compound .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and catalysts, to ensure high yield and purity of the compound.

Chemical Reactions Analysis

Types of Reactions

7,12-Dihydro-5,7,12-triaza-indeno[1,2-a]fluorene can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The conditions for these reactions typically involve controlled temperatures and solvents that facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield ketones or aldehydes, while reduction could produce alcohols or amines. Substitution reactions could introduce various functional groups, such as halides or nitro groups, into the compound.

Scientific Research Applications

7,12-Dihydro-5,7,12-triaza-indeno[1,2-a]fluorene has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry and as a building block for synthesizing more complex molecules.

Biology: The compound has been studied for its potential interactions with biological targets, such as enzymes and receptors.

Medicine: Research has explored its potential as a therapeutic agent, particularly in the context of its interactions with gamma-aminobutyric acid (GABA) receptors.

Industry: The compound’s unique structure makes it a candidate for use in materials science, particularly in the development of organic electronic materials.

Mechanism of Action

The mechanism of action of 7,12-Dihydro-5,7,12-triaza-indeno[1,2-a]fluorene involves its interaction with specific molecular targets. For instance, it has been shown to bind to GABA receptors, which are involved in inhibitory neurotransmission in the brain. This binding can modulate the activity of these receptors, potentially leading to therapeutic effects . The pathways involved in its action include the modulation of neurotransmitter release and receptor activity.

Comparison with Similar Compounds

Similar Compounds

Truxene (10,15-dihydro-5H-diindeno[1,2-a;1′,2′-c]fluorene): This compound has a similar polyaromatic structure and is known for its solubility and thermal stability.

5,7-Dihydro-7,7-dimethyl-indeno[2,1-b]carbazole: Another compound with a related structure, used in various chemical applications.

Uniqueness

7,12-Dihydro-5,7,12-triaza-indeno[1,2-a]fluorene is unique due to its specific arrangement of nitrogen atoms within the aromatic framework. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.